Cas no 1805373-86-7 (Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805373-86-7
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4857538
• Update Time: 2025-07-18

Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H13F2N3O2/c1-2-17-10(16)7-6(8(11)12)3-5(4-13)15-9(7)14/h3,8H,2,4,13H2,1H3,(H2,14,15)
• InChI Key： GTYKGEJHHSZXCD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(=C1C(=O)OCC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.8
• Topological Polar Surface Area: 91.2

Additional information on Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805373-86-7): A Comprehensive Overview

Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1805373-86-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This pyridine derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and synthetic utility. The presence of multiple functional groups, including amino, carboxylate, and difluoromethyl substituents, makes this compound a versatile intermediate in the development of novel therapeutic agents.

The< strong>2-amino and 6-(aminomethyl) moieties in the molecular structure suggest a high degree of reactivity, which can be exploited in various synthetic pathways. These functionalities are particularly valuable in medicinal chemistry for their ability to participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Furthermore, the 4-(difluoromethyl) group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds, making them more suitable for oral administration and improved bioavailability.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can interact with various enzymes and receptors, making them promising candidates for treating conditions such as cancer, inflammation, and neurological disorders. The< strong>Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate has been investigated for its potential role in these areas, with preliminary findings indicating significant promise.

One of the most compelling aspects of this compound is its versatility as a building block in drug design. The< strong>carboxylate group can be easily modified through esterification or amidation reactions, allowing for the creation of a diverse library of derivatives with tailored properties. This flexibility is crucial in the optimization process, where subtle changes in structure can lead to significant improvements in potency, selectivity, and pharmacokinetic profiles.

The< strong>difluoromethyl group is particularly noteworthy due to its well-documented impact on metabolic stability and lipophilicity. In drug development, the introduction of fluorine atoms can enhance the binding affinity of a molecule to its target while simultaneously reducing susceptibility to enzymatic degradation. This property has been leveraged in the design of numerous successful drugs on the market today, and< strong>Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate represents an excellent starting point for exploring this strategy.

Recent advances in computational chemistry have further enhanced the utility of< strong>Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential hits with high binding affinity to target proteins. These computational methods have accelerated the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds without the need for extensive experimental work.

The< strong>aminomethyl group provides an additional site for functionalization, enabling the attachment of various pharmacophoric elements through nucleophilic substitution or condensation reactions. This feature makes< strong>Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate an attractive scaffold for designing molecules with dual or multi-target activity. Such compounds are increasingly sought after in modern drug development due to their ability to modulate multiple pathways simultaneously, potentially leading to more effective therapeutic outcomes.

In conclusion, Ethyl 2-amino-6-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805373-86-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents targeting various diseases. As computational methods continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play a crucial role in the next generation of drug discovery efforts.